Cas no 140166-86-5 (1H-1,2,4-Triazole, 3-(methoxymethyl)-5-propyl-)

• Product Name: 1H-1,2,4-Triazole, 3-(methoxymethyl)-5-propyl-
• CAS No: 140166-86-5
• MF: C₇H₁₃N₃O
• MW: 155.197621107101
• CID: 1284246
• Update Time: 2024-08-03

1H-1,2,4-Triazole, 3-(methoxymethyl)-5-propyl- Chemical and Physical Properties

Names and Identifiers

• 1H-1,2,4-Triazole, 3-(methoxymethyl)-5-propyl-
• 1H-1,2,4-Triazole, 5-(methoxymethyl)-3-propyl-

• Inchi： 1S/C7H13N3O/c1-3-4-6-8-7(5-11-2)10-9-6/h3-5H2,1-2H3,(H,8,9,10)
• InChI Key： KADBNDYTGPDBBC-UHFFFAOYSA-N
• SMILES： N1C(COC)=NC(CCC)=N1

Computed Properties

• Exact Mass: 155.10599

Experimental Properties

• Density: 1.087±0.06 g/cm3(Predicted)
• Boiling Point: 297.7±23.0 °C(Predicted)
• PSA: 50.8
• pka: 10.06±0.40(Predicted)